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Compound of Interest

Compound Name: Platanic acid

Cat. No.: B1197482

An important clarification regarding chemical nomenclature is crucial for ensuring laboratory
safety. The query for "Platanic acid" may stem from a potential confusion with the similarly
named but chemically distinct and significantly more hazardous compound, "Chloroplatinic
acid.” This guide provides disposal procedures for both substances, emphasizing the critical
importance of accurate chemical identification prior to handling and disposal.

Platanic acid is a naturally occurring pentacyclic triterpenoid, a type of organic acid.[1] In
contrast, Chloroplatinic acid (often referred to as platinic acid) is a hazardous, corrosive, and
toxic inorganic compound containing platinum. Due to the significant differences in their
properties and associated risks, the disposal protocols for these two substances are vastly
different.

Identifying Your Chemical

Before proceeding with any disposal protocol, it is imperative to verify the identity of the
chemical. Consult the Safety Data Sheet (SDS) provided by the manufacturer. The CAS
number is a definitive identifier:
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Chemical Name CAS Number Formula Chemical Class
Pentacyclic

Platanic acid 6060-06-6 C29H4604 Triterpenoid (Organic
Acid)

o ) Inorganic Acid
Chloroplatinic acid 16941-12-1 HzPtCle i
(Platinum Compound)

Disposal Procedures for Platanic Acid

As a naturally derived organic acid, Platanic acid does not possess the acute toxicity or
corrosivity of strong inorganic acids. While specific disposal guidelines for Platanic acid are
not extensively documented due to its use primarily in research contexts, general principles for
the disposal of non-hazardous or standard organic chemical waste should be followed. Some
studies indicate that Platanic acid and its derivatives may exhibit cytotoxic activity, warranting
a cautious approach to its disposal.

Step-by-Step Disposal Protocol for Platanic Acid:

e Consult the Safety Data Sheet (SDS): This is the primary source of information for handling
and disposal. If an SDS is not available, treat the substance as a potentially hazardous
chemical.

e Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE,
including safety goggles, a lab coat, and chemical-resistant gloves.

o Waste Collection:

o Collect waste Platanic acid and any contaminated materials (e.g., weighing paper, pipette
tips) in a designated, leak-proof, and clearly labeled hazardous waste container.

o The label should include the words "Hazardous Waste," the full chemical name ("Platanic
acid"), and the approximate quantity.

o If dissolved in a solvent, the solvent must also be identified on the label. Do not mix with
incompatible waste streams.
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o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible chemicals.

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the chemical waste. Do not pour
Platanic acid waste down the drain.

Disposal Procedures for Chloroplatinic Acid

Chloroplatinic acid is a corrosive and toxic substance that requires stringent disposal
procedures. It can cause severe skin burns, eye damage, and allergic reactions.

Step-by-Step Disposal Protocol for Chloroplatinic Acid:

e Consult the Safety Data Sheet (SDS): The SDS for Chloroplatinic acid will provide detailed
information on its hazards and required safety precautions.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical
splash goggles, a face shield, and heavy-duty, chemical-resistant gloves. All handling of
Chloroplatinic acid should be done in a certified chemical fume hood.

o Neutralization (for dilute solutions, if permissible by institutional policy):

o Caution: Neutralization is an exothermic reaction and should only be performed by trained
personnel.

o Slowly add the dilute Chloroplatinic acid solution to a large volume of a weak base, such
as a 5% sodium bicarbonate or soda ash solution, with constant stirring.

o Monitor the pH of the solution. The target pH should be between 6 and 8.

o Even after neutralization, the resulting solution will contain platinum salts and must be
disposed of as hazardous waste.

e \Waste Collection:

o Collect all Chloroplatinic acid waste, including neutralized solutions and contaminated
materials, in a designated, leak-proof, and corrosion-resistant container (e.g.,
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polyethylene).

o The container must be clearly labeled as "Hazardous Waste: Chloroplatinic Acid" and

include details of the contents (e.g., "neutralized solution," "contaminated gloves").

o Storage: Store the waste container in a designated and secure satellite accumulation area,
segregated from incompatible materials, particularly bases and reducing agents.

« Arrange for Pickup: Contact your institution's EHS department for proper disposal. Due to its
toxicity and the value of platinum, this waste may be sent for precious metal recovery.

Visualizing the Disposal Workflow

The following diagram illustrates a general decision-making process for the disposal of

laboratory chemicals.
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Caption: General workflow for laboratory chemical waste disposal.
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By adhering to these guidelines and prioritizing accurate chemical identification, researchers
can ensure the safe and compliant disposal of chemical waste, protecting both themselves and
the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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